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Compound of Interest

Compound Name: Kadsuric acid

Cat. No.: B1254740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kadsuric acid, a naturally occurring triterpenoid, has garnered interest within the scientific

community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the physical, chemical, and biological properties of Kadsuric acid,

with a focus on data relevant to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Kadsuric acid is classified as a seco-lanostane triterpenoid. Its fundamental properties are

summarized below.

Property Value Reference

Molecular Formula C₃₀H₄₆O₄

Molecular Weight 470.7 g/mol

IUPAC Name

(4E,6E)-4,6-dimethyl-8-(5,5,8a-

trimethyl-2-

methylenedecahydronaphthale

n-1-yl)octa-4,6-dienoic acid

CAS Number 62393-88-8
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Further quantitative data such as melting point, boiling point, solubility, and pKa for Kadsuric
acid are not readily available in the reviewed literature and require further experimental

determination.

Isolation and Purification
Kadsuric acid is a natural product isolated from Kadsura coccinea, a plant used in traditional

medicine.

Experimental Protocol: General Extraction from Kadsura
coccinea
A general method for the extraction of triterpenoids from the roots and stems of Kadsura

coccinea involves the following steps:

Extraction: The dried and powdered plant material (roots and stems) is extracted with a

suitable organic solvent, such as ether or 80% acetone.

Fractionation: The resulting crude extract is then typically subjected to solvent-solvent

partitioning to separate compounds based on their polarity. An ether-soluble fraction has

been shown to contain Kadsuric acid.

A detailed, step-by-step purification protocol for isolating Kadsuric acid to high purity is not

explicitly detailed in the available literature and would likely involve chromatographic

techniques such as column chromatography and high-performance liquid chromatography

(HPLC).

Spectroscopic Data
Detailed spectroscopic data for Kadsuric acid is limited in publicly available databases. The

following represents a general overview based on the typical spectral characteristics of related

triterpenoid structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Specific 1H and 13C NMR data for Kadsuric acid are not available in the searched literature.

The characterization of related lanostane-type triterpenoids from Kadsura coccinea suggests
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that the NMR spectra would be complex, showing characteristic signals for multiple methyl

groups, olefinic protons, and carbons associated with the triterpenoid skeleton and the

carboxylic acid functional groups.

Infrared (IR) Spectroscopy
A specific IR spectrum for Kadsuric acid has not been found. However, based on its chemical

structure, the IR spectrum is expected to exhibit characteristic absorption bands for:

O-H stretching (carboxylic acid): A broad band in the region of 2500-3300 cm⁻¹

C=O stretching (carboxylic acid): A strong, sharp peak around 1700-1725 cm⁻¹

C-H stretching (alkanes and alkenes): Multiple sharp peaks in the region of 2850-3000 cm⁻¹

C=C stretching (alkenes): Peaks in the region of 1600-1680 cm⁻¹

Mass Spectrometry (MS)
While a specific mass spectrum for Kadsuric acid is not provided in the search results, the

molecular formula C₃₀H₄₆O₄ indicates a monoisotopic mass of 470.3396 g/mol . High-

resolution mass spectrometry would be expected to confirm this molecular weight. The

fragmentation pattern in mass spectrometry would likely involve the loss of water (H₂O) and

carbon dioxide (CO₂) from the carboxylic acid groups, as well as fragmentation of the

triterpenoid backbone.

Biological Activity and Signaling Pathways
Kadsuric acid has demonstrated cytotoxic effects against cancer cells, suggesting its potential

as an anticancer agent.

Cytotoxicity and Apoptosis Induction
One study has shown that Kadsuric acid exhibits cytotoxic activity against pancreatic cancer

cells. The mechanism of this cytotoxicity involves the induction of apoptosis, a form of

programmed cell death.
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The apoptotic activity of Kadsuric acid has been linked to the activation of caspase-3.

Caspases are a family of protease enzymes that play a crucial role in the execution phase of

apoptosis. The activation of caspase-3 is a key event that leads to the cleavage of various

cellular substrates, ultimately resulting in the dismantling of the cell.
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To cite this document: BenchChem. [An In-depth Technical Guide to Kadsuric Acid: Physical,
Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254740#physical-and-chemical-properties-of-
kadsuric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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